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Compound of Interest

Compound Name: Ethanol, 2-2-(pentyloxy)ethoxy-

CAS No.: 18912-81-7

Cat. No.: B098861 Get Quote

Executive Summary: The Solvent Selection Paradox
In pharmaceutical and industrial formulation, the "perfect" solvent is a balance between

solvation power (performance) and environmental fate (impact). Pentyl Carbitol (Diethylene

Glycol Monopentyl Ether, DGPE) occupies a critical niche. It offers the high boiling point and

coupling ability of the "Carbitol" family but introduces a higher lipophilicity than its ethyl or butyl

counterparts.

This guide objectively analyzes the environmental profile of Pentyl Carbitol against industry

standards (Butyl Carbitol) and "problematic" solvents (NMP), providing a data-driven framework

for substitution and validation.

Technical Profile & Comparative Analysis
Pentyl Carbitol (CAS 18912-81-7) acts as a mid-range amphiphilic solvent. Its longer C5 alkyl

chain increases hydrophobicity (Log P) compared to Butyl Carbitol, theoretically enhancing

membrane permeability in aquatic organisms while maintaining water solubility.

Table 1: Physicochemical & Environmental Comparison
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Feature
Pentyl Carbitol
(DGPE)

Butyl Carbitol
(DGBE)

N-Methyl-2-
pyrrolidone
(NMP)

Cyrene™
(Green Alt.)

CAS Number 18912-81-7 112-34-5 872-50-4 53716-82-8

Structure
Linear Glycol

Ether

Linear Glycol

Ether
Cyclic Amide Bicyclic Ether

Boiling Point ~240°C (Est.) 230.4°C 202°C 227°C

Log Kow

(Lipophilicity)
~1.0 - 1.2 (Est.) 0.56 -0.38 -1.32

Biodegradability
Readily

Biodegradable*

Readily

Biodegradable

Readily

Biodegradable

Readily

Biodegradable

Aquatic Toxicity

(LC50)

Moderate (Est.

10-100 mg/L)
Low (>100 mg/L) Low (>500 mg/L)

Very Low (>1000

mg/L)

Regulatory

Status
Less Regulated

EU OEL /

REACH

SVHC

(Reprotoxic)
Unregulated

*Note: Biodegradability is inferred from Structural Activity Relationships (SAR) of linear glycol

ethers.

Mechanism of Action: The Hydrophobic Shift
As we move from Butyl (C4) to Pentyl (C5) substitution, the solvent's affinity for organic phases

increases.

Performance: Better coupling of hydrophobic active pharmaceutical ingredients (APIs) into

aqueous formulations.

Impact: Increased potential for narcosis in aquatic species due to higher membrane

partitioning, though it remains significantly safer than halogenated solvents or aromatics like

Toluene.
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Biodegradability Pathways
Glycol ethers generally undergo rapid aerobic biodegradation. The ether linkage is cleaved by

mono-oxygenase enzymes, releasing the alkyl chain (as an alcohol) and the glycol moiety.

Pentyl Carbitol Fate: The C5 chain is oxidized to pentanoic acid, which enters Beta-

oxidation. The diethylene glycol backbone is hydrolyzed to ethylene glycol, then oxidized to

CO2 and H2O.

Visualizing the Degradation Logic
The following diagram illustrates the decision logic for selecting Pentyl Carbitol based on

environmental and performance criteria.

Solvent Selection
Requirement

Is API Highly
Hydrophobic?

High Boiling Point
Required?Yes

Butyl Carbitol
(Low Tox, Lower Solvency)

No (Water Soluble)

Reprotoxic/SVHC
Restrictions?Yes (>200°C)

Cyrene
(Green, High Viscosity)

No

NMP/DMAc
(High Performance, High Tox)

No Restrictions

Pentyl Carbitol
(Balanced Solvency/Tox)

Strict Limits
(Need Solvency)

Strict Limits
(Need Green Profile)

Click to download full resolution via product page

Figure 1: Solvent selection decision matrix balancing hydrophobicity (solvency) against toxicity

constraints.

Experimental Validation Protocol
To validate the environmental claims of Pentyl Carbitol in your specific matrix, do not rely solely

on SDS data. Perform an OECD 301F Manometric Respirometry Test.
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Why OECD 301F?
Unlike the Open Bottle test (301D), 301F is performed in a closed system.[1] This is crucial for

Pentyl Carbitol because:

Volatility: Although high boiling, it has a measurable vapor pressure. Open systems may lose

mass to evaporation, mimicking biodegradation (false positive).

Direct Measurement: It measures O2 consumption directly via pressure drop, providing high-

resolution kinetic data.

Protocol: Assessment of Ready Biodegradability
Objective: Determine if Pentyl Carbitol achieves >60% degradation within a 10-day window.

Materials:

Test Substance: Pentyl Carbitol (CAS 18912-81-7).

Inoculum: Activated sludge from a municipal wastewater treatment plant (washed and

aerated).

Apparatus: Manometric respirometer (e.g., OxiTop® or equivalent).

Workflow:

Inoculum Preparation:

Wash sludge with mineral medium to remove dissolved organic carbon (DOC).

Adjust suspended solids (MLSS) to 30 mg/L in the final mixture.

Test Setup (in triplicate):

Blank: Mineral medium + Inoculum.

Test: Mineral medium + Inoculum + Pentyl Carbitol (100 mg/L ThOD).

Reference: Mineral medium + Inoculum + Sodium Benzoate (check sludge activity).
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Toxicity Control: Medium + Inoculum + Pentyl Carbitol + Sodium Benzoate (ensure solvent

doesn't kill bacteria).

Incubation:

Seal bottles with CO2 absorber (NaOH pellets) in the headspace.

Incubate at 22°C ± 1°C in the dark for 28 days.

Continuous stirring is mandatory to ensure oxygen transfer.

Data Calculation:

Calculate Oxygen Uptake (mg/L) from pressure drop.

% Degradation = (BOD_test - BOD_blank) / ThOD * 100

ThOD (Theoretical Oxygen Demand) must be calculated from the molecular formula

C9H20O3.
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1. Inoculum Prep
(Wash Sludge)

2. Vessel Setup
(Test, Blank, Ref, Tox)

3. Incubation
(28 Days, 22°C, Dark)

4. Manometric Measurement
(Pressure Drop -> O2 Uptake)

5. Calculation
(% ThOD Removal)

Pass: >60% in 10-day window Fail: Persistent or Toxic

Click to download full resolution via product page

Figure 2: Workflow for OECD 301F Manometric Respirometry Test.

Conclusion
Pentyl Carbitol represents a viable "middle ground" in the solvent spectrum. It offers superior

hydrophobicity to Butyl Carbitol, allowing for the solvation of more complex organic molecules,

without carrying the severe reproductive toxicity risks of NMP. While its aquatic toxicity is

theoretically higher than shorter-chain glycol ethers due to increased lipophilicity, it remains a

biodegradable candidate suitable for modern, environmentally conscious formulations.

Recommendation: For formulations requiring high solvency where NMP is restricted, screen

Pentyl Carbitol. If the application allows, blend with Cyrene to further improve the bio-
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renewable profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098861#environmental-impact-of-pentyl-carbitol-
compared-to-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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